An In-depth Technical Guide to the Physicochemical Properties of 3-(3-Bromophenyl)oxetan-3-amine Hydrochloride
An In-depth Technical Guide to the Physicochemical Properties of 3-(3-Bromophenyl)oxetan-3-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-(3-Bromophenyl)oxetan-3-amine hydrochloride is a synthetic organic compound that has garnered significant interest within the field of medicinal chemistry. Structurally, it features a central four-membered oxetane ring, a bromophenyl group, and a primary amine, which is protonated to form the hydrochloride salt. This compound is frequently categorized as a "Protein Degrader Building Block," indicating its primary utility as a molecular scaffold in the synthesis of more complex therapeutic agents, particularly Proteolysis Targeting Chimeras (PROTACs) and other molecular glues.[]
The strategic incorporation of the oxetane motif is a modern design element in drug discovery, often employed to modulate physicochemical properties such as solubility and metabolic stability. The presence of a bromine atom on the phenyl ring provides a handle for further chemical modifications, for instance, through cross-coupling reactions, making it a versatile building block for creating libraries of compounds for structure-activity relationship (SAR) studies. This guide provides a comprehensive overview of the known and predicted physicochemical properties of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride, details relevant experimental protocols for their determination, and illustrates its potential application in the context of targeted protein degradation.
Physicochemical Properties
| Property | Value | Source |
| Chemical Structure | ![]() | N/A |
| Molecular Formula | C₉H₁₁BrClNO | [2] |
| Molecular Weight | 264.55 g/mol | [2] |
| CAS Number | 1332765-79-3 | [2] |
| Appearance | White to off-white solid/powder | Supplier Data |
| Purity | Typically ≥95% | Supplier Data |
| Melting Point | Not reported (Predicted) | N/A |
| Boiling Point | Not reported (Predicted) | N/A |
| Solubility | Soluble in DMSO and Methanol. The hydrochloride salt form is expected to enhance aqueous solubility. | General chemical knowledge |
| pKa (Predicted) | 7.5 - 8.5 (for the primary amine) | Based on similar structures |
| logP (Predicted) | 1.5 - 2.5 | Based on similar structures |
Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of amine hydrochloride compounds are provided below. These are generalized protocols that can be adapted for 3-(3-Bromophenyl)oxetan-3-amine hydrochloride.
Melting Point Determination
The melting point of a solid crystalline substance is a key indicator of its purity.
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Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end), mortar and pestle.
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Procedure:
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A small amount of the dry crystalline 3-(3-Bromophenyl)oxetan-3-amine hydrochloride is finely ground using a mortar and pestle.
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The open end of a capillary tube is tapped into the powdered sample until a small amount of the solid is packed into the closed end to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady rate (e.g., 10°C/minute) to determine an approximate melting range.
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The measurement is repeated with a fresh sample, heating rapidly to about 20°C below the approximate melting point, and then reducing the heating rate to 1-2°C/minute.
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The temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.
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Solubility Determination
Solubility is a critical parameter influencing a drug's bioavailability.
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Apparatus: Analytical balance, vials, magnetic stirrer, orbital shaker, pH meter, HPLC or UV-Vis spectrophotometer.
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Procedure (Shake-Flask Method):
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An excess amount of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride is added to a known volume of the solvent of interest (e.g., water, phosphate-buffered saline pH 7.4, ethanol) in a sealed vial.
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The resulting suspension is agitated in a temperature-controlled environment (e.g., 25°C) using a magnetic stirrer or orbital shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
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The suspension is then filtered to remove the undissolved solid.
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The concentration of the dissolved compound in the filtrate is determined using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.
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The solubility is expressed in units such as mg/mL or mol/L.
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pKa Determination
The acid dissociation constant (pKa) is crucial for understanding the ionization state of a molecule at different pH values, which affects its solubility, permeability, and target binding.
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Apparatus: Potentiometric titrator or a pH meter with a calibrated electrode, burette, stirrer.
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Procedure (Potentiometric Titration):
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A precisely weighed amount of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride is dissolved in a known volume of deionized water or a co-solvent system if necessary.
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The solution is placed in a thermostated vessel and stirred continuously.
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A calibrated pH electrode is immersed in the solution.
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A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments from a burette.
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The pH of the solution is recorded after each addition of the titrant, allowing the system to reach equilibrium.
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A titration curve is generated by plotting the pH versus the volume of titrant added.
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The pKa is determined from the pH at the half-equivalence point, where 50% of the amine has been neutralized.
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LogP Determination
The logarithm of the partition coefficient (logP) between n-octanol and water is a widely used measure of a compound's lipophilicity.
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Apparatus: Vials with screw caps, orbital shaker, centrifuge, analytical instrumentation (HPLC or UV-Vis).
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Procedure (Shake-Flask Method):
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n-Octanol and water (or a buffer of a specific pH, typically 7.4 for LogD) are mutually saturated by vigorous mixing followed by separation.
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A known concentration of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride is dissolved in the aqueous phase.
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A known volume of this aqueous solution is mixed with an equal volume of the saturated n-octanol in a vial.
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The vial is shaken for a set period (e.g., 1-2 hours) to allow for partitioning between the two phases.
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The mixture is then centrifuged to ensure complete separation of the two phases.
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The concentration of the compound in both the aqueous and n-octanol phases is determined using a suitable analytical technique.
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The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
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LogP is the base-10 logarithm of P.
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Role in Targeted Protein Degradation
As a "Protein Degrader Building Block," 3-(3-Bromophenyl)oxetan-3-amine hydrochloride is a key component in the synthesis of PROTACs. PROTACs are heterobifunctional molecules designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins.
A typical PROTAC consists of three main components: a ligand that binds to the target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects these two ligands. The amine group of 3-(3-Bromophenyl)oxetan-3-amine hydrochloride can be used as an attachment point for the linker or as part of the E3 ligase ligand, while the bromophenyl group can be functionalized to connect to the POI ligand.
The following diagram illustrates the general mechanism of action for a PROTAC.
Caption: General mechanism of PROTAC-mediated protein degradation.
The workflow for utilizing a building block like 3-(3-Bromophenyl)oxetan-3-amine hydrochloride in the development of a PROTAC is outlined below.
Caption: Workflow for PROTAC development using a building block.
Conclusion
3-(3-Bromophenyl)oxetan-3-amine hydrochloride is a valuable and versatile building block for medicinal chemists, particularly those engaged in the design and synthesis of targeted protein degraders. While a complete experimental dataset of its physicochemical properties is not publicly available, this guide provides a consolidated overview of its known characteristics and predicted values for key parameters. The detailed experimental protocols offer a framework for researchers to determine these properties in their own laboratories. The inclusion of the oxetane moiety and the reactive bromophenyl group makes this compound a strategic choice for developing novel therapeutics with potentially improved pharmacological profiles. As the field of targeted protein degradation continues to expand, the importance of well-characterized and versatile building blocks like 3-(3-Bromophenyl)oxetan-3-amine hydrochloride will undoubtedly grow.

